Cas no 1556312-24-3 ()
structure
Product Name:
CAS No:1556312-24-3
MF:C5H8N2S
MW:128.195419311523
CID:6768583
PubChem ID:83904819
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C5H8N2S/c1-2-4-3-5(6)7-8-4/h3H,2H2,1H3,(H2,6,7)
- InChI Key： VMYBWWXGBCPHQP-UHFFFAOYSA-N
- SMILES： S1C(=CC(N)=N1)CC
Computed Properties
- Exact Mass: 128.04081944g/mol
- Monoisotopic Mass: 128.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 67.2Ų
Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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